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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl 5-Nitroisophthalate

This technical guide provides a comprehensive overview of the core physical and chemical

properties of dimethyl 5-nitroisophthalate, an important intermediate in organic synthesis,

particularly in the manufacturing of pharmaceutical agents.[1][2][3] This document is intended

for researchers, scientists, and professionals in drug development who require detailed

information for their work.

Core Physical and Chemical Properties
The quantitative physical and chemical data for dimethyl 5-nitroisophthalate are summarized

in the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
dimethyl 5-nitrobenzene-1,3-

dicarboxylate
[4]

CAS Number 13290-96-5 [1][2]

Molecular Formula C₁₀H₉NO₆ [1][4][5]

Molecular Weight 239.18 g/mol [1][4]

Appearance

Slightly yellow fine crystalline

powder; White to light yellow

powder to crystal.

[1][2][6]

Melting Point 123-125 °C [1][2][7]

Boiling Point 381.83 °C (rough estimate) [1][2]

Density 1.4504 g/cm³ (rough estimate) [1][2]

Purity 98% - 99%

Vapor Pressure 7.12E-10 mmHg at 25°C [1]

Refractive Index 1.5310 (estimate) [1][2]

Flash Point 208.3 °C [1]

Storage
Room Temperature, Sealed in

a dry place.
[1][2]

Solubility Profile
The solubility of dimethyl 5-nitroisophthalate in various solvents is a critical parameter for its

application in synthesis and purification processes.
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Solvent Solubility Source(s)

Anhydrous Formic Acid Freely Soluble

Toluene Soluble [1][2]

Dimethylformamide (DMF) Sparingly Soluble

Ether Very Slightly Soluble

Methylene Dichloride (MDC) Very Slightly Soluble

Alcohol Practically Insoluble

Water Practically Insoluble

Experimental Protocols: Synthesis
Dimethyl 5-nitroisophthalate is commonly synthesized via the esterification of 5-

nitroisophthalic acid.[8] The following is a representative experimental protocol.

Objective: To synthesize dimethyl 5-nitroisophthalate from 5-nitroisophthalic acid and

methanol.

Materials:

5-nitroisophthalic acid (5.0 g)

Methanol (33.3 mL)

Concentrated sulfuric acid (1.0 mL)

Deionized water

100 mL three-necked round-bottom flask

Condenser, electric stirrer, thermometer

Procedure:
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Equip a 100 mL three-necked round-bottom flask with a condenser, electric stirrer, and

thermometer.

Add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of methanol to the flask.[2][9]

Stir the mixture at room temperature under a nitrogen atmosphere for approximately 3

minutes until the solid completely dissolves, resulting in a clear, colorless solution.[2][9]

Slowly add 1.0 mL of concentrated sulfuric acid dropwise to the solution.[2][9]

Heat the mixture to reflux. After about 3 hours of reaction, the precipitation of a white solid

should be observed.[2][9]

Monitor the reaction's progress using thin-layer chromatography (TLC) with a mobile phase

of dichloromethane:methanol (10:1).[2][9]

Once the reaction is complete, cool the flask to room temperature to allow for further

crystallization.[2][9]

Collect the solid product by filtration.

Wash the filter cake with deionized water.[2][9]

Dry the final product to obtain dimethyl 5-nitroisophthalate. The reported yield for this

protocol is approximately 98%.[2][9]

Visualization of Synthesis Workflow
The logical flow of the synthesis protocol is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.benchchem.com/product/b082987?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Synthesis of Dimethyl 5-nitroisophthalate

Reactants:
- 5-Nitroisophthalic Acid

- Methanol

Mixing and Dissolving
(Room Temp, N2 Atmosphere)

1. Add to flask

Heating to Reflux
(~3 hours)

2. Heat

Catalyst:
Concentrated H₂SO₄

3. Add slowly

Reaction Monitoring
(TLC)

4. During reaction

Cooling and Crystallization
(Room Temperature)

5. When complete

Filtration and Washing
(Deionized Water)

6. Isolate solid

Final Product:
Dimethyl 5-Nitroisophthalate

7. Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b082987?utm_src=pdf-body-img
https://www.benchchem.com/product/b082987?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chembk.com [chembk.com]

2. Dimethyl 5-nitroisophthalate | 13290-96-5 [chemicalbook.com]

3. arveelabs.com [arveelabs.com]

4. Dimethyl 5-nitroisophthalate | C10H9NO6 | CID 83316 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. Dimethyl 5-Nitroisophthalate | 13290-96-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. Dimethyl 5-nitroisophthalate | CAS#:13290-96-5 | Chemsrc [chemsrc.com]

8. Preparation of 5-Nitroisophthalic Acid Dimethyl Ester | Semantic Scholar
[semanticscholar.org]

9. Dimethyl 5-nitroisophthalate synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Dimethyl 5-nitroisophthalate physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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